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Compound of Interest

Compound Name: Triethylammonium sulfate
CAS No.: 54272-29-6
Cat. No.: B1208963
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for triethylammonium
sulfate, also referred to as triethylammonium hydrogen sulfate. The information is compiled
from various Safety Data Sheets (SDS) to ensure a thorough understanding of the potential
hazards, handling procedures, and emergency responses associated with this compound.

Chemical Identification
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Identifier

Value

Chemical Name

Triethylammonium hydrogen sulfate

Synonyms

Triethylammonium sulfate, [TEA][HSOA4],
[Et3NH][HSO4][1]

CAS Number

54272-29-6[2][3]

Molecular Formula

C6H17NO4S[1]

Molecular Weight

199.27 g/mol [3]

Canonical SMILES

CCN(CC)CC.0S(=0)(=0)O[1][3]

Hazard Identification and Classification

Triethylammonium hydrogen sulfate is classified as a hazardous substance. The primary

hazards are related to skin, eye, and respiratory irritation.

GHS Classification Summary

Hazard Class

Category Hazard Statement

Skin Corrosion/Irritation

2 H315 - Causes skin irritation[4]

Serious Eye Damage/Eye

Irritation

H319 - Causes serious eye
2/2A L
irritation[4]

Specific Target Organ Toxicity
(Single Exposure)

) S H335 - May cause respiratory
3 (Respiratory tract irritation) o
irritation[4]

GHS Hazard Pictogram:
e alt text
Signal Word:Warning[4]

Hazard Statements:
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e H315 - Causes skin irritation.[4]

e H319 - Causes serious eye irritation.[4]

e H335 - May cause respiratory irritation.[4]

Precautionary Statements:

¢ Prevention:

o P261 - Avoid breathing dust/fume/gas/mist/vapors/spray.[4][5]

o P264 - Wash skin thoroughly after handling.[5][6]

o P271 - Use only outdoors or in a well-ventilated area.[5]

o P280 - Wear protective gloves/protective clothing/eye protection/face protection.[5][7]

e Response:

o P302 + P352 - IF ON SKIN: Wash with plenty of soap and water.[5][6]

o P304 + P340 - IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[5]

o P305 + P351 + P338 - IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[4][5][6]

o P312 - Call a POISON CENTER or doctor if you feel unwell.[5]

o P332 + P313 - If skin irritation occurs: Get medical advice/attention.[6][8]

o P362 + P364 - Take off contaminated clothing and wash it before reuse.[5]

o Storage:

o P403 + P233 - Store in a well-ventilated place. Keep container tightly closed.[5][8]

o P405 - Store locked up.[8]
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» Disposal:

o P501 - Dispose of contents/container to an approved waste disposal plant.[5][8]

Triethylammonium Hydrogen Sulfate

CAS: 54272-29-6

GHS Hazards
Y Y \ 2

H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Hazard Pictogram

GHSO07

(Exclamation Mark)

Signal Word

Warning

Click to download full resolution via product page

GHS Hazard Identification for Triethylammonium Hydrogen Sulfate.

Physical and Chemical Properties
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Property Value

Appearance White crystalline solid
Molecular Mass 227.32 g/mol [4]

Boiling Point 90.5°C at 760 mmHg|[1]
Melting Point -114.7°C[1]

Density 0.75 g/cm?3[1]

Solubility The product is water soluble.[5]

Experimental Protocols & Handling

General Handling Protocol:

» Ventilation: Use only outdoors or in a well-ventilated area.[4] Handling should be performed
in a well-ventilated place, utilizing local exhaust ventilation where possible.[6]

» Personal Contact: Avoid all personal contact, including inhalation of dust.[8] Do not breathe
dust, fume, gas, mist, vapors, or spray.[4] Avoid contact with skin, eyes, and clothing.

» Hygiene: Do not eat, drink, or smoke when using this product. Wash hands and face
thoroughly after handling.[8] Contaminated work clothes should be laundered separately
before reuse.[8]

Storage Protocol:

» Conditions: Store in a cool, dry, and well-ventilated place.[5][8] Protect from moisture, direct
sunlight, and air contact.[4]

» Containers: Keep containers securely sealed when not in use.[8] Store in original containers.

[8]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[5]

[8]
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Handling Procedures

Ensure Adequate Ventilation
(Fume Hood / Outdoors)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Avoid Contact
(Skin, Eyes, Inhalation)

Practice Good Hygiene
(Wash hands, No eating/drinking)

|
IAfter Use

Storage Procedures

Keep Container Tightly Closed

Store in Cool, Dry, Well-Ventilated Area

Store Away From Incompatible Materials

Safe Handling and Storage Workflow

Click to download full resolution via product page

Workflow for Safe Handling and Storage.
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First-Aid Measures

Experimental Protocol for First-Aid Response:

o General Advice: Ensure that medical personnel are aware of the material involved and take
precautions to protect themselves.[5]

 In case of Eye Contact:
o Immediately rinse cautiously with water for at least 15 minutes.[4][5]
o Remove contact lenses, if present and easy to do. Continue rinsing.[4][5]
o If eye irritation persists, get medical advice/attention.[4]

« In case of Skin Contact:

o Wash off immediately with plenty of soap and water while removing all contaminated
clothing and shoes.[4][5]

o If skin irritation occurs, get medical advice/attention.[4]
o Wash contaminated clothing before reuse.[4]
« In case of Inhalation:
o Remove the person to fresh air and keep them comfortable for breathing.[4][5]
o If the person is not breathing, give artificial respiration.[5]
o If you feel unwell, call a POISON CENTER or doctor.[4]

¢ In case of Ingestion:

[¢]

Rinse mouth with water.[4][5]

o

Do NOT induce vomiting.

o

Seek medical advice if you feel unwell.[4]
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Immediate First-Aid Actions

Ingestion:
Rinse mouth.

Exposure Event Eye Contact:
Rinse with water for 15 mins. —]
-
Exposure Occurs
—
Skin Contact: |

Wash with soap & water.

Medical Attention

Seek Medical Attention
(If symptoms persist or ingestion occurs)

Inhalation:
Move to fresh air.

i

Click to download full resolution via product page

Logical Flow for First-Aid Response to Exposure.

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide
(CO2).[4] Do not use a heavy water stream.[4]

» Hazards: Not considered a significant fire risk; however, containers may burn.[8] May emit
corrosive fumes in a fire.[8]

o Protective Equipment: Wear breathing apparatus and protective gloves in the event of a fire.

[8]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[4] Avoid breathing dust and contact
with skin and eyes.[8] Wear protective clothing, gloves, safety glasses, and a dust respirator.

[8]

» Environmental Precautions: Prevent spillage from entering drains or water courses.[8]
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e Containment and Cleanup:

o

For dry spills, use dry clean-up procedures to avoid generating dust.[8]

[¢]

Sweep up, shovel up, or vacuum the material.[8]

o

Place the spilled material in a clean, dry, sealable, and labeled container for disposal.[3]

[e]

Wash the spill area down with large amounts of water.[8]
Stability and Reactivity

¢ Chemical Stability: Stable under normal conditions.[4]

« Conditions to Avoid: Direct sunlight, air contact, and moisture.[4]
e Incompatible Materials: Strong oxidizing agents.[5]

e Hazardous Decomposition Products: May emit nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (CO2).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of
Triethylammonium Sulfate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208963/docs#an-in-depth-technical-guide-to-the-
safety-of-triethylammonium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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